Cas no 27500-82-9 (9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy-)

• Product Name: 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy-
• CAS No: 27500-82-9
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• MDL: MFCD30472095
• CID: 259263
• PubChem ID: 3015382
• Update Time: 2025-06-10

9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy-
• 4-(Chloromethyl)-3-methoxy-9H-xanthen-9-one
• 4-(chloromethyl)-3-methoxyxanthen-9-one
• EINECS 248-499-6
• DTXSID50181919
• AKOS030562803
• NS00028315
• MFCD30472095
• AS-66641
• 27500-82-9
• W13046
• 9H-Xanthen-9-one, 4-(chloromethyl)-3-methoxy-
• DTXCID40104410
• HIPJVGGQFBOFQJ-UHFFFAOYSA-N

• MDL： MFCD30472095
• Inchi： 1S/C15H11ClO3/c1-18-12-7-6-10-14(17)9-4-2-3-5-13(9)19-15(10)11(12)8-16/h2-7H,8H2,1H3
• InChI Key： HIPJVGGQFBOFQJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC2C(C3C=CC=CC=3OC=21)=O)OC

Computed Properties

• Exact Mass: 274.03973
• Monoisotopic Mass: 274.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy-

Introduction to 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- (CAS No. 27500-82-9)

9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy-, identified by its Chemical Abstracts Service (CAS) number 27500-82-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the xanthone family, a class of naturally occurring and synthetically derived molecules known for their broad spectrum of biological activities. The structural features of 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy-, particularly the presence of a chloromethyl group at the 4-position and a methoxy substituent at the 3-position, make it a versatile intermediate in the synthesis of more complex pharmacophores.

The xanthone scaffold is characterized by a fused benzene and pyranone ring system, which contributes to its stability and reactivity. The chloromethyl moiety introduces electrophilic centers, enabling nucleophilic substitution reactions that are pivotal in medicinal chemistry for constructing biaryl structures. Meanwhile, the methoxy group provides electronic modulation and can influence the metabolic pathways of derivatives. These structural attributes have made 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in xanthone derivatives due to their demonstrated pharmacological properties. Studies have highlighted their potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique electronic and steric properties of 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- have been exploited to design molecules with enhanced binding affinity to biological targets. For instance, researchers have utilized this compound as a precursor in the synthesis of xanthone-based kinase inhibitors, which are being investigated for their role in regulating aberrant signaling pathways in cancer cells.

One of the most compelling aspects of 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- is its role in generating libraries of compounds for high-throughput screening (HTS). The combination of the chloromethyl and methoxy functional groups allows for facile derivatization, enabling chemists to explore a wide range of structural variations. This flexibility has been leveraged in several drug discovery programs aimed at identifying lead compounds with improved pharmacokinetic profiles. The ability to rapidly modify the xanthone core has accelerated the pace of discovery in oncology and inflammatory disease research.

The synthetic methodologies employed in the preparation of 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- are also noteworthy. Traditional approaches often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent advances in catalytic systems have enabled more efficient routes to this intermediate. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the chloromethyl group with higher selectivity and fewer byproducts. Similarly, transition-metal-catalyzed methoxylation techniques have streamlined the installation of the methoxy substituent.

The biological evaluation of derivatives derived from 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- has revealed intriguing activities. In particular, studies on its analogs have shown promise in modulating immune responses and inhibiting tumor growth. Mechanistic investigations suggest that these effects are mediated through interactions with intracellular signaling cascades and transcription factors. The precise positioning of the chloromethyl and methoxy groups appears to be critical for eliciting these biological responses, underscoring the importance of structure-activity relationships (SAR) in xanthone chemistry.

Looking ahead, the future directions for research involving 9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy- are multifaceted. One area of focus is the exploration of its potential as an adjuvant or co-administered agent alongside existing therapeutics. The ability to fine-tune its pharmacological properties through structural modifications offers opportunities for developing combination therapies that could overcome resistance mechanisms or enhance treatment efficacy.

Additionally, computational modeling and machine learning approaches are being increasingly applied to predict the binding modes and interactions of xanthone derivatives with biological targets. These computational tools can complement experimental data by providing insights into how modifications at specific positions within the molecule influence its activity. Such integrative strategies hold promise for accelerating the discovery process and identifying novel candidates for clinical development.

In conclusion,9H-Xanthen-9-one,4-(chloromethyl)-3-methoxy-, CAS No. 27500-82-9, represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an invaluable intermediate for synthesizing biologically active molecules targeting diverse diseases. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, this xanthone derivative is poised to play an important role in future drug discovery efforts.